Flavin nucleotides

Flavin nucleotides are a class of important coenzymes involved in numerous metabolic processes within cells. Primarily composed of flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD), these compounds play crucial roles as electron carriers in the oxidation-reduction reactions necessary for cellular respiration, energy production, and biosynthesis. FAD is particularly significant in its role as a cofactor in many dehydrogenase enzymes, facilitating the transfer of electrons from substrates to oxygen or other acceptors. FMN, on the other hand, participates in various enzymatic processes where it acts as an electron carrier in reactions such as photoreduction and biosynthetic pathways. These nucleotides are essential for maintaining cellular homeostasis and are found in high concentrations in tissues that require significant metabolic activity, such as the liver, brain, and retina. Their critical functions make flavin nucleotides indispensable in biochemical research and therapeutic applications targeting energy metabolism disorders.